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Abstract
Coccinelline, a fascinating tricyclic alkaloid, is a key component of the chemical defense

system of ladybird beetles (Coleoptera: Coccinellidae). As the N-oxide of precoccinelline, this

natural product has garnered significant interest due to its unique structure and biological

activity. This technical guide provides an in-depth overview of the physical and chemical

properties of coccinelline, including its molecular characteristics and spectral data. Detailed

experimental protocols for its isolation, purification, and analysis are presented, alongside a

discussion of its biosynthetic pathway and mechanism of action as a non-competitive inhibitor

of nicotinic acetylcholine receptors. This document aims to serve as a comprehensive resource

for researchers engaged in natural product chemistry, chemical ecology, and drug

development.

Physicochemical Properties
Coccinelline is a stable, non-volatile alkaloid. While specific experimental values for its melting

point, boiling point, and solubility are not extensively documented in publicly available literature,

its molecular formula and weight have been determined.

Table 1: Physical and Chemical Properties of Coccinelline
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Property Value Source

Molecular Formula C₁₃H₂₃NO --INVALID-LINK--

Molecular Weight 209.33 g/mol --INVALID-LINK--

Melting Point Not Reported N/A

Boiling Point Not Reported N/A

Solubility Not Reported N/A

CAS Number 34290-97-6 --INVALID-LINK--

Spectral Data
The structure of coccinelline has been elucidated through various spectroscopic techniques.

The following tables summarize the key nuclear magnetic resonance (NMR) data.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of coccinelline provides detailed information about the proton

environment within the molecule.

Table 2: ¹H NMR (600 MHz, CDCl₃) Chemical Shifts (δ) and Coupling Constants (J) for

Coccinelline
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Proton
Chemical Shift
(ppm)

Multiplicity
Coupling
Constants (Hz)

H-2 3.39 m

H-3a 3.03 ddd J = 12.0, 5.5, 2.5

H-3b 1.83 m

H-4a 3.03 ddd J = 12.0, 5.5, 2.5

H-4b 1.83 m

H-5a 1.95 m

H-5b 1.55 m

H-6a 3.03 ddd J = 12.0, 5.5, 2.5

H-6b 1.83 m

H-7a 1.95 m

H-7b 1.55 m

H-8a 1.95 m

H-8b 1.55 m

H-9a 3.03 ddd J = 12.0, 5.5, 2.5

H-9b 1.83 m

CH₃ 1.15 d J = 6.5

Data sourced from

Lebrun et al., 1999.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum reveals the carbon skeleton of the coccinelline molecule.

Table 3: ¹³C NMR (150.87 MHz, CDCl₃) Chemical Shifts (δ) for Coccinelline
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Carbon Chemical Shift (ppm)

C-2 70.2

C-3 25.5

C-3a 68.9

C-4 25.5

C-5 24.9

C-6 25.5

C-6a 68.9

C-7 24.9

C-8 24.9

C-9 25.5

C-9a 68.9

C-9b 75.6

CH₃ 15.1

Data sourced from Lebrun et al., 1999 and

SpectraBase.[1][2]

Experimental Protocols
Isolation and Purification of Coccinelline from Ladybirds
(Coccinella septempunctata)
This protocol outlines a general procedure for the extraction and purification of coccinelline
from ladybird beetles.
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Collection of Ladybirds

Homogenization in Methanol

Mechanical disruption

Centrifugation

Supernatant Collection (Crude Extract)

Separation of solids

Acid-Base Extraction

Partitioning

Purification by HPLC

Chromatographic separation

Characterization (NMR, MS)

Structure elucidation
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Caption: Non-competitive inhibition of nAChR by coccinelline.

Biosynthesis
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Coccinelline is biosynthesized in the fat body of the ladybird from fatty acid precursors. [3]The

pathway involves the cyclization of a polyketide chain derived from acetate units, followed by

the incorporation of a nitrogen atom, and finally N-oxidation of the precoccinelline
intermediate.

Proposed Biosynthetic Pathway of Coccinelline
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Caption: Proposed biosynthetic pathway of coccinelline.

Conclusion
Coccinelline remains a molecule of significant interest due to its ecological role and its

potential as a lead compound for the development of novel insecticides or pharmaceuticals
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targeting nicotinic acetylcholine receptors. This technical guide consolidates the current

knowledge on its physical and chemical properties, providing a valuable resource for the

scientific community. Further research is warranted to fully elucidate its physical properties,

such as melting point and solubility, and to explore the full spectrum of its biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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